4-{[(2,5-dichlorophenyl)amino]carbonyl}phenyl 4-nitrobenzoate
Overview
Description
The compound “4-{[(2,5-dichlorophenyl)amino]carbonyl}phenyl 4-nitrobenzoate” is a complex organic molecule. It is commonly used as an intermediate in pesticide synthesis, especially in the synthesis of benzothiazole insecticides .
Molecular Structure Analysis
The molecular structure of this compound is complex, involving multiple functional groups including an amine group, a carbonyl group, and a nitro group. The presence of these functional groups can significantly influence the compound’s reactivity and properties .Chemical Reactions Analysis
The compound can undergo a variety of chemical reactions due to the presence of its functional groups. For example, reactions at the benzylic position are very important for synthesis problems . The nitro group can undergo reduction to form an amine, and the carbonyl group can participate in various addition and substitution reactions .Safety and Hazards
Future Directions
The future directions for research on this compound could include further exploration of its synthesis and reactivity, as well as investigation of its potential applications in various fields such as medicine or materials science . Further studies could also explore its environmental impact and ways to mitigate any potential hazards.
Properties
IUPAC Name |
[4-[(2,5-dichlorophenyl)carbamoyl]phenyl] 4-nitrobenzoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H12Cl2N2O5/c21-14-5-10-17(22)18(11-14)23-19(25)12-3-8-16(9-4-12)29-20(26)13-1-6-15(7-2-13)24(27)28/h1-11H,(H,23,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UEFBIDUOBQTSJZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)OC2=CC=C(C=C2)C(=O)NC3=C(C=CC(=C3)Cl)Cl)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H12Cl2N2O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
431.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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